Cas no 158442-03-6 (rac 10,14-Dimethylpentadecyl Isobutyrate)

• Product Name: rac 10,14-Dimethylpentadecyl Isobutyrate
• CAS No: 158442-03-6
• MF: C₂₁H₄₂O₂
• MW: 326.556987285614
• CID: 904404
• PubChem ID: 56936025
• Update Time: 2025-05-30

rac 10,14-Dimethylpentadecyl Isobutyrate Chemical and Physical Properties

Names and Identifiers

• rac 10,14-Dimethylpentadecyl Isobutyrate
• 10,14-dimethylpentadecyl 2-methylpropanoate
• WEUUVFYXSHQOIT-UHFFFAOYSA-N
• Propanoic acid, 2-methyl-, 10,14-dimethylpentadecyl ester
• WE(15:0(10Me,14Me)/3:0(2Me))
• 158442-03-6
• 10,14-Dimethylpentadecyl isobutyrate
• LMFA07010649
• DTXSID90718905
• SCHEMBL6476866

• Inchi： 1S/C21H42O2/c1-18(2)14-13-16-20(5)15-11-9-7-6-8-10-12-17-23-21(22)19(3)4/h18-20H,6-17H2,1-5H3
• InChI Key： WEUUVFYXSHQOIT-UHFFFAOYSA-N
• SMILES： O(C(C(C)C)=O)CCCCCCCCCC(C)CCCC(C)C

Computed Properties

• Exact Mass: 326.31800
• Monoisotopic Mass: 326.318480578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 6.76880

Additional information on rac 10,14-Dimethylpentadecyl Isobutyrate

Comprehensive Guide to rac 10,14-Dimethylpentadecyl Isobutyrate (CAS No. 158442-03-6): Properties, Applications, and Market Insights

rac 10,14-Dimethylpentadecyl Isobutyrate (CAS No. 158442-03-6) is a specialized ester compound that has garnered significant attention in the fragrance and flavor industries. Known for its unique molecular structure, this compound is widely utilized as a synthetic flavoring agent and fragrance enhancer. The growing demand for sustainable and bio-based ingredients in cosmetics and food products has further elevated its relevance in modern applications.

The chemical structure of rac 10,14-Dimethylpentadecyl Isobutyrate features a branched-chain ester, which contributes to its olfactory properties and stability. Its molecular formula, C₂₁H₄₂O₂, and molecular weight of 326.56 g/mol make it suitable for various high-performance formulations. Researchers and manufacturers often explore its compatibility with other volatile organic compounds (VOCs) to create long-lasting scents and flavors.

One of the most searched topics related to rac 10,14-Dimethylpentadecyl Isobutyrate is its role in clean-label fragrances. Consumers today prioritize transparency in ingredient lists, driving demand for compounds that are both effective and safe. This ester aligns with the trend toward phthalate-free and allergen-free formulations, making it a preferred choice for natural-inspired perfumery and food flavorings.

In the cosmetic industry, rac 10,14-Dimethylpentadecyl Isobutyrate is valued for its ability to enhance the longevity of fragrances without causing skin irritation. Its low volatility ensures that scents remain stable under varying environmental conditions, a feature highly sought after in luxury perfumes and personal care products. Additionally, its compatibility with essential oils and synthetic aroma chemicals allows for versatile applications.

The food and beverage sector also benefits from this compound, particularly in the creation of artificial fruit flavors. Its ester profile mimics the natural aroma of fruits like apple and pear, making it a popular choice for flavor encapsulation techniques. With the rise of plant-based diets, the demand for vegan-friendly flavor enhancers has surged, positioning rac 10,14-Dimethylpentadecyl Isobutyrate as a key ingredient in alternative food products.

Market trends indicate a steady growth trajectory for rac 10,14-Dimethylpentadecyl Isobutyrate, driven by innovations in green chemistry and sustainable sourcing. Companies are increasingly investing in biocatalytic synthesis methods to produce this ester more efficiently, reducing environmental impact. As regulatory bodies tighten restrictions on synthetic additives, the compound’s GRAS (Generally Recognized as Safe) status further enhances its appeal.

From a research perspective, rac 10,14-Dimethylpentadecyl Isobutyrate is being studied for its potential in controlled-release applications. Its ability to modulate the release of active ingredients makes it a candidate for pharmaceutical coatings and agricultural formulations. These emerging applications highlight the compound’s versatility beyond traditional uses.

In conclusion, rac 10,14-Dimethylpentadecyl Isobutyrate (CAS No. 158442-03-6) is a multifaceted compound with broad applications in fragrances, flavors, and advanced material sciences. Its alignment with sustainability trends and consumer preferences ensures its continued relevance in a rapidly evolving market. Whether you’re a formulator, researcher, or industry professional, understanding its properties and potential can unlock new opportunities in product development.